3-(2-methoxy-5-methylphenyl)-2-methyl-4(3H)-quinazolinone

• IUPAC Name: 3-(2-methoxy-5-methylphenyl)-2-methylquinazolin-4-one
• InChI: InChI=1S/C17H16N2O2/c1-11-8-9-16(21-3)15(10-11)19-12(2)18-14-7-5-4-6-13(14)17(19)20/h4-10H,1-3H3
• InChI Key: RAQDIMRCHRJPSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N2C(=NC3=CC=CC=C3C2=O)C
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

3-(2-methoxy-5-methylphenyl)-2-methyl-4(3H)-quinazolinone, also known as MMQ, is a synthetic compound that belongs to the quinazolinone class of molecules. It has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research.

Scientific Research Applications

3-(2-methoxy-5-methylphenyl)-2-methyl-4(3H)-quinazolinone has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research. Studies have shown that 3-(2-methoxy-5-methylphenyl)-2-methyl-4(3H)-quinazolinone has anti-cancer properties and can inhibit the growth of cancer cells in vitro and in vivo. It has also been found to have anti-inflammatory and antioxidant properties, which may be useful in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 3-(2-methoxy-5-methylphenyl)-2-methyl-4(3H)-quinazolinone is not fully understood, but it is believed to inhibit the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. 3-(2-methoxy-5-methylphenyl)-2-methyl-4(3H)-quinazolinone has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its anti-cancer effects.
Biochemical and Physiological Effects:
3-(2-methoxy-5-methylphenyl)-2-methyl-4(3H)-quinazolinone has been found to have several biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis, and anti-inflammatory and antioxidant properties. It has also been shown to inhibit the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-methoxy-5-methylphenyl)-2-methyl-4(3H)-quinazolinone in lab experiments is its relatively low cost and ease of synthesis. However, one limitation is that it has low solubility in water, which can make it difficult to work with in certain experiments. Additionally, more research is needed to fully understand its mechanism of action and potential applications in various fields.

Future Directions

There are several future directions for 3-(2-methoxy-5-methylphenyl)-2-methyl-4(3H)-quinazolinone research, including further studies on its anti-cancer properties and potential applications in drug discovery. 3-(2-methoxy-5-methylphenyl)-2-methyl-4(3H)-quinazolinone derivatives may also be synthesized and tested for their biological activity and potential therapeutic applications. Additionally, more research is needed to fully understand the mechanism of action of 3-(2-methoxy-5-methylphenyl)-2-methyl-4(3H)-quinazolinone and its effects on various signaling pathways and enzymes.